Cas no 5663-04-7 (Triphenylurea)

• Product Name: Triphenylurea
• CAS No: 5663-04-7
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• CID: 945698
• PubChem ID: 597994
• Update Time: 2025-04-19

Triphenylurea Chemical and Physical Properties

Names and Identifiers

• Triphenylurea
• N-phenyl-N',N'-diphenylurea
• CHEMBL169846
• Urea, triphenyl-
• SCHEMBL1382899
• DTXSID80344575
• 1,1,3-triphenylurea
• Triphenyl-urea
• AKOS024338484
• N,N,N'-Triphenylurea #
• 5663-04-7

• Inchi： 1S/C19H16N2O/c22-19(20-16-10-4-1-5-11-16)21(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H,(H,20,22)
• InChI Key： HKQGDIKHDDGEOE-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 288.12638
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34